4-(2-aminobutoxy)butanoic acid, trifluoroacetic acid
Overview
Description
4-(2-aminobutoxy)butanoic acid, trifluoroacetic acid is a chemical compound with a complex structure that includes both an amino group and a butanoic acid moiety. This compound is often used in various chemical and biological research applications due to its unique properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(2-aminobutoxy)butanoic acid, trifluoroacetic acid typically involves the reaction of 2-aminobutanol with butanoic acid under specific conditions. The reaction is often carried out in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pH, are carefully controlled to ensure high yield and purity of the compound.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale chemical reactors and advanced purification techniques. The process is optimized to maximize efficiency and minimize waste, ensuring that the compound is produced in a cost-effective and environmentally friendly manner.
Chemical Reactions Analysis
Types of Reactions
4-(2-aminobutoxy)butanoic acid, trifluoroacetic acid can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products, depending on the oxidizing agent used.
Reduction: Reduction reactions can convert the compound into different forms with varying properties.
Substitution: The amino group in the compound can participate in substitution reactions, leading to the formation of new derivatives.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are tailored to achieve the desired outcome.
Major Products
The major products formed from the reactions of this compound depend on the specific reaction and conditions used. For example, oxidation may yield different carboxylic acids, while substitution reactions can produce a variety of amino acid derivatives.
Scientific Research Applications
4-(2-aminobutoxy)butanoic acid, trifluoroacetic acid has a wide range of applications in scientific research, including:
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Studied for its potential effects on biological systems and its role in various biochemical pathways.
Medicine: Investigated for its potential therapeutic properties and its use in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-(2-aminobutoxy)butanoic acid, trifluoroacetic acid involves its interaction with specific molecular targets and pathways. The amino group in the compound can form hydrogen bonds and other interactions with biological molecules, influencing their function and activity. The exact pathways and targets depend on the specific application and context in which the compound is used.
Comparison with Similar Compounds
Similar Compounds
4-(2-aminobutoxy)butanoic acid: Lacks the trifluoroacetic acid moiety, resulting in different chemical properties.
2-aminobutanoic acid: A simpler compound with fewer functional groups.
Butanoic acid derivatives: Various derivatives with different substituents and functional groups.
Uniqueness
4-(2-aminobutoxy)butanoic acid, trifluoroacetic acid is unique due to its combination of an amino group and a butanoic acid moiety, along with the presence of trifluoroacetic acid. This combination of functional groups gives the compound distinct chemical and biological properties, making it valuable for a wide range of research and industrial applications.
Properties
CAS No. |
2731008-88-9 |
|---|---|
Molecular Formula |
C10H18F3NO5 |
Molecular Weight |
289.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
